N-[(2-methoxyphenyl)methyl]-2-[5-[(4-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[5-[(4-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C27H23N5O5S/c1-37-23-9-5-2-6-18(23)15-28-24(33)14-22-26(34)31-25(29-22)20-7-3-4-8-21(20)30-27(31)38-16-17-10-12-19(13-11-17)32(35)36/h2-13,22H,14-16H2,1H3,(H,28,33)
• InChI Key: MKWJPHAMDRBWHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C27H23N5O5S
• Molecular Weight: 529.6 g/mol

Description

N-[(2-methoxyphenyl)methyl]-2-[5-[(4-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide is a useful research compound. Its molecular formula is C27H23N5O5S and its molecular weight is 529.57. The purity is usually 95%.
BenchChem offers high-quality N-[(2-methoxyphenyl)methyl]-2-[5-[(4-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(2-methoxyphenyl)methyl]-2-[5-[(4-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anxiosedative and Antidepressant Properties

This compound belongs to a class of acetanilide derivatives of quinazoline, which have been studied for their psychotropic properties. Research indicates that derivatives like N-(4-methoxyphenyl)-2-[4-oxo-3(4H)-quinazoline]acetamide demonstrate significant anxiolytic, antiphobic, and antidepressant activities. These properties suggest their potential as candidates for further studies in psychotropic medication research (Tyurenkov et al., 2013).

Anticancer Activity

Compounds within this family have shown considerable cytotoxicity and anticancer activity. Specifically, derivatives with thiazole and thiadiazole fragments have been found to be highly active against various cancer cell lines, including colon, melanoma, and ovarian cancers. This indicates a promising direction for cancer treatment research (Kovalenko et al., 2012).

Antimalarial Properties

Related compounds, particularly those involving the quinazoline structure, have been identified as having significant antimalarial potency. This includes activity against resistant strains of parasites and potential for extended protection against infection. These findings are pivotal for developing new antimalarial drugs (Werbel et al., 1986).

Analgesic and Anti-inflammatory Activities

Certain derivatives in this chemical family have demonstrated significant analgesic and anti-inflammatory activities. This makes them interesting candidates for the development of new pain relief and anti-inflammatory medications (Alagarsamy et al., 2011).

Antibacterial and Antifungal Properties

Some derivatives of this compound have shown potent antibacterial and antifungal activities. This suggests their potential application in developing new antimicrobial agents, especially in the face of growing antibiotic resistance (Kumar et al., 2012).